N-(2-(5-acetylthiophen-2-yl)ethyl)-3-(4-(trifluoromethyl)phenyl)propanamide

• IUPAC Name: N-[2-(5-acetylthiophen-2-yl)ethyl]-3-[4-(trifluoromethyl)phenyl]propanamide
• InChI: InChI=1S/C18H18F3NO2S/c1-12(23)16-8-7-15(25-16)10-11-22-17(24)9-4-13-2-5-14(6-3-13)18(19,20)21/h2-3,5-8H,4,9-11H2,1H3,(H,22,24)
• InChI Key: IPPYRRAPEYOHBL-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC=C(S1)CCNC(=O)CCC2=CC=C(C=C2)C(F)(F)F
• Molecular Formula: C18H18F3NO2S
• Molecular Weight: 369.4 g/mol
• CAS No.: 2034339-91-6

Description

N-(2-(5-acetylthiophen-2-yl)ethyl)-3-(4-(trifluoromethyl)phenyl)propanamide is a useful research compound. Its molecular formula is C18H18F3NO2S and its molecular weight is 369.4. The purity is usually 95%.
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Scientific Research Applications

Neurokinin-1 Receptor Antagonism

Research on compounds structurally related to N-(2-(5-acetylthiophen-2-yl)ethyl)-3-(4-(trifluoromethyl)phenyl)propanamide shows potential applications in targeting the neurokinin-1 (NK1) receptor, which plays a role in emesis (vomiting) and depression. An orally active, water-soluble NK1 receptor antagonist demonstrated efficacy in pre-clinical tests relevant to clinical efficacy in emesis and depression, suggesting a potential application of related compounds in treating these conditions (Harrison et al., 2001).

Anti-Inflammatory and Analgesic Activities

Celecoxib derivatives, which share functional groups with the compound , have been explored for their anti-inflammatory, analgesic, antioxidant, anticancer, and anti-HCV NS5B RNA-dependent RNA polymerase (RdRp) activities. These compounds showed promising results without causing significant tissue damage, indicating their potential to be developed into therapeutic agents for treating inflammation and pain (Ş. Küçükgüzel et al., 2013).

Antimicrobial Activity

Synthesized compounds with structures similar to the compound of interest have demonstrated antimicrobial activity. This suggests potential applications in developing new antimicrobial agents, which could contribute to the treatment of infectious diseases. For instance, synthesized ethyl 5-acetyl-4-methyl-2-(phenylamino)thiophene-3-carboxylate derivatives exhibited in vitro antimicrobial activity, highlighting the relevance of chemical modification in enhancing biological effects (Mabkhot et al., 2015).